![molecular formula C10H6N2S B3050520 Thieno[2,3-b:4,5-b']dipyridine CAS No. 26579-66-8](/img/structure/B3050520.png)
Thieno[2,3-b:4,5-b']dipyridine
Overview
Description
Thieno[2,3-b:4,5-b’]dipyridine is a class of heterocyclic compounds . It has been developed as an electron-deficient moiety for high triplet energy materials . Derivatives of Thieno[2,3-b:4,5-b’]dipyridine have been synthesized and used as high triplet energy bipolar host materials .
Synthesis Analysis
The synthesis of Thieno[2,3-b:4,5-b’]dipyridine involves reactions of 2-acetyl-3-aminothieno[2,3-b]pyridine derivative with 1,3-bifunctional reagents (malononitrile, cyanoacetamide, acetylacetone, ethyl acetoacetate) and/or DMF-DMA .Molecular Structure Analysis
The molecular structure of Thieno[2,3-b:4,5-b’]dipyridine derivatives can be analyzed using DFT/B3LYP calculations . The data revealed that they had a low energy gap (ΔEH-L), 2.32–3.39 eV .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Thieno[2,3-b:4,5-b’]dipyridine include the reactions of 2-acetyl-3-aminothieno[2,3-b]pyridine derivative with 1,3-bifunctional reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of Thieno[2,3-b:4,5-b’]dipyridine can be analyzed using DFT/B3LYP calculations . The data revealed that they had a low energy gap (ΔEH-L), 2.32–3.39 eV .Scientific Research Applications
Synthesis and Antimicrobial Activity
Thieno[2,3-b:4,5-b']dipyridine derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, Rateb (2008) demonstrated the synthesis of thieno[2,3-b;4,5-b′]dipyridine derivatives and their moderate antimicrobial activity, showing their potential as antibacterial and antifungal agents (Rateb, 2008).
Crystallographic and NMR Data Analysis
Studies on thieno[2,3-b:4,5-b']dipyridine have also focused on understanding its structural properties using crystallographic and nuclear magnetic resonance (NMR) techniques. Klemm et al. (2000) provided insights into the molecular structure of thieno[2,3-b:4,5-b']dipyridine, which is essential for its application in various scientific fields (Klemm et al., 2000).
Development of Novel Pyridine Ring Systems
The compound has been used as a precursor for developing new pyridine ring systems. El-Dean et al. (2009) and Elansary et al. (2012) synthesized various thieno[2,3-b:4,5-b']dipyridine systems, showing its utility in the formation of complex heterocyclic structures with potential applications in pharmaceuticals (El-Dean et al., 2009), (Elansary et al., 2012).
Anticancer Activity
Some derivatives of thieno[2,3-b:4,5-b']dipyridine have been investigated for their anticancer properties. Elansary et al. (2012) reported the synthesis of thieno[2,3-b:4,5-b'] dipyridine derivatives that exhibited potent growth inhibitory activity against human breast adenocarcinoma and colon carcinoma cell lines (Elansary et al., 2012).
Electron Transfer Properties
The electron transfer properties of thieno[2,3-c:5,4-c]dipyridine, a related compound, were studied by Attalla and Summers (1985), highlighting its potential in electrochemical applications (Attalla & Summers, 1985).
Antiparasitic Agents
Bernardino et al. (2006) explored the potential of thieno[2,3-b]pyridine derivatives as antiparasitic agents, demonstrating their significance in the development of new treatments for parasitic infections (Bernardino et al., 2006).
properties
IUPAC Name |
8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2S/c1-3-7-9-8(4-2-5-11-9)13-10(7)12-6-1/h1-6H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKJTVDMWBSOUCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)SC3=C2N=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90302646 | |
Record name | thieno[2,3-b:4,5-b']dipyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90302646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thieno[2,3-b:4,5-b']dipyridine | |
CAS RN |
26579-66-8 | |
Record name | NSC152391 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=152391 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | thieno[2,3-b:4,5-b']dipyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90302646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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